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The Solubility of Potassium Bromate in Water: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium bromate

(KBrO₃) in water at various temperatures. It includes tabulated solubility data, detailed

experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of potassium bromate in water demonstrates a significant positive correlation with

temperature. As the temperature of the water increases, the amount of potassium bromate that

can be dissolved also increases. The data compiled from various scientific sources is

summarized in the table below.
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Temperature (°C) Solubility ( g/100 g H₂O)

0 3.1[1]

10 4.72[2]

20 6.9[1]

25 7.5[1][3]

30 9.64[2]

40 13.1[1]

60 22.2[1]

80 33.9[1]

100 49.7[1][3]

Experimental Protocols for Solubility Determination
The determination of the solubility of potassium bromate in water as a function of temperature

can be accurately carried out using the isothermal method. This method involves preparing a

saturated solution at a constant temperature and then determining the concentration of the

solute in the solution.

Materials and Apparatus
Potassium bromate (analytical grade)

Distilled or deionized water

Thermostatic water bath with temperature control (±0.1°C)

Jacketed glass vessel

Magnetic stirrer and stir bars

Calibrated thermometer
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Syringes with filters (e.g., 0.45 µm pore size)

Analytical balance (±0.0001 g)

Volumetric flasks

Pipettes

Burettes

Reagents for titration (e.g., potassium iodide, sodium thiosulfate, starch indicator,

hydrochloric acid)

Procedure: Isothermal Method
Preparation of Saturated Solution:

Add an excess amount of potassium bromate to a known volume of distilled water in the

jacketed glass vessel.

Place the vessel in the thermostatic water bath set to the desired temperature.

Continuously stir the mixture using a magnetic stirrer to facilitate the dissolution process

and ensure equilibrium is reached. The stirring should be vigorous enough to keep the

excess solid suspended.

Allow the solution to equilibrate for a sufficient amount of time (typically several hours) to

ensure saturation.

Sampling:

Once equilibrium is reached, stop the stirring and allow the undissolved solid to settle at

the bottom of the vessel.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-heated syringe fitted with a filter. The pre-heating of the syringe to the experimental

temperature is crucial to prevent premature crystallization of the solute.
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Concentration Determination (Iodometric Titration):

Accurately weigh the collected sample of the saturated solution.

Transfer the sample to a volumetric flask and dilute it to a known volume with distilled

water.

Take a precise aliquot of the diluted solution and transfer it to an Erlenmeyer flask.

Add an excess of potassium iodide (KI) and acidify the solution with hydrochloric acid

(HCl). The bromate ions will react with the iodide ions in the acidic medium to liberate

iodine (I₂).

Reaction: BrO₃⁻ + 6I⁻ + 6H⁺ → 3I₂ + Br⁻ + 3H₂O

Titrate the liberated iodine with a standardized solution of sodium thiosulfate (Na₂S₂O₃)

until the solution turns a pale yellow color.

Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate until the blue color disappears, which

indicates the endpoint.

Record the volume of the sodium thiosulfate solution used.

Calculation of Solubility:

From the stoichiometry of the reactions and the volume of the titrant used, calculate the

amount of potassium bromate in the analyzed aliquot.

Use this information to determine the concentration of potassium bromate in the original

saturated solution.

Express the solubility in grams of potassium bromate per 100 grams of water.

Repeat for Different Temperatures:
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Repeat the entire procedure at different temperatures to generate a solubility curve.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for determining

the solubility of potassium bromate.
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Preparation of Saturated Solution

Sampling

Concentration Analysis (Titration)

Calculation

Add excess KBrO₃ to water in a jacketed vessel

Place in thermostatic water bath at desired temperature

Stir continuously to reach equilibrium

Stop stirring and allow solid to settle

Equilibrium reached

Withdraw supernatant with a pre-heated, filtered syringe

Accurately weigh the sample

Dilute to a known volume

Titrate an aliquot with standardized Na₂S₂O₃

Calculate KBrO₃ concentration from titration data

Express solubility as g/100g H₂O

Repeat for different temperatures

Click to download full resolution via product page

Fig. 1: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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